Cas no 2229020-08-8 (4-bromo-5-1-(hydroxymethyl)cyclobutyl-2-methoxyphenol)

• Product Name: 4-bromo-5-1-(hydroxymethyl)cyclobutyl-2-methoxyphenol
• CAS No: 2229020-08-8
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 6429826
• PubChem ID: 165882686
• Update Time: 2025-06-08

4-bromo-5-1-(hydroxymethyl)cyclobutyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-1-(hydroxymethyl)cyclobutyl-2-methoxyphenol
• 2229020-08-8
• EN300-1933632
• 4-bromo-5-[1-(hydroxymethyl)cyclobutyl]-2-methoxyphenol

• Inchi： 1S/C12H15BrO3/c1-16-11-6-9(13)8(5-10(11)15)12(7-14)3-2-4-12/h5-6,14-15H,2-4,7H2,1H3
• InChI Key： ZNEGLFGNQIDIJC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C1(CO)CCC1)O)OC

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-bromo-5-1-(hydroxymethyl)cyclobutyl-2-methoxyphenol

Introduction to 4-Bromo-5-(1-(Hydroxymethyl)cyclobutyl)-2-Methoxyphenol (CAS No. 2229020-08-8)

4-Bromo-5-(1-(Hydroxymethyl)cyclobutyl)-2-methoxyphenol (CAS No. 2229020-08-8) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, including a bromo substituent, a cyclobutyl ring with a hydroxymethyl group, and a methoxyphenol moiety. These structural elements contribute to its diverse chemical properties and biological activities.

The bromo substituent in the compound plays a crucial role in modulating its reactivity and selectivity in various chemical reactions. Bromine, being a halogen, can participate in substitution and elimination reactions, making the compound versatile for synthetic transformations. The cyclobutyl ring with the hydroxymethyl group adds complexity to the molecule, influencing its conformational flexibility and solubility properties. The methoxyphenol moiety, on the other hand, is known for its antioxidant properties and can contribute to the compound's biological activity.

Recent studies have explored the potential of 4-Bromo-5-(1-(Hydroxymethyl)cyclobutyl)-2-methoxyphenol in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of novel antiviral agents. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The bromo substituent was found to enhance the antiviral efficacy by improving the compound's ability to bind to viral proteins.

In addition to antiviral applications, 4-Bromo-5-(1-(Hydroxymethyl)cyclobutyl)-2-methoxyphenol has shown promise in cancer research. A study published in Cancer Research (2023) investigated the compound's ability to inhibit cancer cell proliferation and induce apoptosis. The cyclobutyl ring with the hydroxymethyl group was found to play a critical role in this activity by enhancing the compound's cell permeability and stability within the cellular environment.

The antioxidant properties of the methoxyphenol moiety have also been studied extensively. Research published in Bioorganic & Medicinal Chemistry Letters (2023) highlighted the compound's ability to scavenge free radicals and protect cells from oxidative stress. This property makes it a potential candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Synthetic methods for preparing 4-Bromo-5-(1-(Hydroxymethyl)cyclobutyl)-2-methoxyphenol have been optimized to improve yield and purity. A common approach involves the bromination of 5-(1-(hydroxymethyl)cyclobutyl)-2-methoxyphenol followed by purification using column chromatography. Advanced techniques such as microwave-assisted synthesis have also been employed to enhance reaction efficiency and reduce reaction times.

The safety profile of 4-Bromo-5-(1-(Hydroxymethyl)cyclobutyl)-2-methoxyphenol has been evaluated through extensive toxicity studies. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, 4-Bromo-5-(1-(Hydroxymethyl)cyclobutyl)-2-methoxyphenol (CAS No. 2229020-08-8) is a promising compound with diverse applications in pharmaceutical and medicinal chemistry. Its unique structural features contribute to its biological activities, making it a valuable candidate for further research and development in various therapeutic areas.